Cas no 103577-45-3 (Lansoprazole)

Lansoprazole is a potent proton pump inhibitor (PPI) that effectively reduces gastric acid secretion by inhibiting the H+/K+ ATPase enzyme system at the secretory surface of the parietal cell, thereby providing relief from symptoms associated with gastroesophageal reflux disease (GERD) and peptic ulcer disease. Its high bioavailability enables rapid therapeutic effects.

Lansoprazole structure

Product Name:Lansoprazole

CAS No:103577-45-3

MF:C₁₆H₁₄F₃N₃O₂S

MW:369.361472606659

MDL:MFCD00866873

CID:62392

PubChem ID:24278520

Update Time:2025-08-29

Lansoprazole Chemical and Physical Properties

Names and Identifiers

- 1h-benzimidazole,2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)su
- 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-1h-benz
- PREVACID
- OGAST
- LANSAPRAZOLE
- LANSOX
- 2-[[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]benzimidazole
- AG1749
- AG-1749
- Ketian
- Lancid
- Lanz
- LANZOR
- Promp
- Ulpax
- Zoton
- PREVONCO LANSOPRAZOLE
- 2-[[3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzoimidazole
- Alter
- Cinfa
- Davur
- Lanso
- Lansoprazole impurities
- Lansoprazole IMpurity
- Bamalite
- Monolitum
- Lansoprazol
- Ogastro
- Limpidex
- Agopton
- Opiren
- Prevacid SoluTab
- Takepron
- Lanzopral
- Lansoprazolum
- Lansopep
- Lanproton
- Mesactol
- Lasoprol
- Blason
- Prezal
- Lanston
- Aprazol
- Pro Ulco
- Prosogan
- Ilsatec
- Compraz
- Suprecid
- Zoprol
- Dakar
- Prevacid Iv
- AG 1749
- Lansoprazol [INN-Spanish]
- Lansoprazolum [INN-Latin]
- Lanzo
- Prevacid NapraPAC
- Prevacid 24HR
- Lansoprazole [USAN:BAN:INN]
- Lansoprazole
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methylsulfinyl]-1H-benzimidazole
- 103577-45-3
- LANSOPRAZOLE (EP MONOGRAPH)
- Ogastoro
- ABT-006
- cid_3883
- HMS3269D15
- Tox21_301023
- PREVPAC COMPONENT LANSOPRAZOLE
- LANSOPRAZOLE [USP MONOGRAPH]
- Lansoprazole, European Pharmacopoeia (EP) Reference Standard
- 2-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl-methanesulfinyl]-1H-benzimidazole
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]-methyl]sulfinyl]benzimidazole
- Prestwick1_001072
- Prestwick0_001072
- DTXSID4023200
- Tox21_110184
- 2-[[[3-METHYL-4-(2,2,2-TRIFLUORO-ETHOXY)-PYRIDIN-2-YL]METHYL]SULFINYL]-1H-BENZO[D]IMIDAZOLE
- 2-(((3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL)METHYL)SULFINYL)-1H-BENZIMIDAZOLE
- SPBio_002992
- NCGC00015615-07
- HMS3264E12
- HMS3371E21
- Opera_ID_1676
- CHEMBL480
- Lansoprazole for peak identification
- Sunmark Lansoprazole
- EU-0100709
- HMS2052F05
- FT-0670721
- SR-01000000169-9
- Kirkland Signature Lansoprazole
- 2-[(R)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- Lansoprazol (INN-Spanish)
- Spectrum2_000444
- NSC-758638
- NSC 758638
- LANSOPRAZOLE [WHO-DD]
- KBio2_004628
- 2-[3-methyl-4-(2,2,2-trifluoro-ethoxy)pyridin-2-ylmethanesulfinyl]-benzimidazole
- HMS1571G06
- NCGC00015615-01
- Spectrum_001580
- Lansoprazole, British Pharmacopoeia (BP) Reference Standard
- SPECTRUM1503926
- A02BC03
- SB19127
- NCGC00015615-08
- NS00000543
- Lansoprazole impurity standard
- SCHEMBL22365
- NCGC00254925-01
- CHEBI:6375
- Z1501485356
- Up and Up Lansoprazole
- AC-1233
- A800764
- KS-1075
- Lopac0_000709
- L0233
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyrid-2-yl]methylsulfinyl]benzimidazole
- Lansoprazole DR
- 2-[[3-methyl-4-[2,2,2-tris(fluoranyl)ethoxy]pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]benzimidazole
- HY-13662
- D00355
- Pharmakon1600-01504282
- LANSOPRAZOLE [MI]
- Lansoprazole for peak identification, European Pharmacopoeia (EP) Reference Standard
- Lanzol-30
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]-1H-benzimidazole
- equate lansoprazole
- Health Mart Lansoprazole
- (RS)-2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-Benzimidazole
- Prevacid (TN)
- lanzoprazole
- MLS000759405
- NCGC00015615-14
- BSPBio_001084
- 2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-1H-benzimidazole
- LANSOPRAZOLE [HSDB]
- DTXCID703200
- lansoprazole delayed release
- 1H-Benzimidazole, 2-[(S)-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
- HMS2098G06
- Lansoprazole-13C6
- DivK1c_000920
- HMS3715G06
- SR-01000000169-2
- 2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl}-1H-benzimidazole
- KBio2_007196
- safeway acid reducer
- NINDS_000920
- 0K5C5T2QPG
- LANSOPRAZOLE [INN]
- MLS001424235
- Lapraz
- NCGC00023826-07
- NCGC00015615-06
- FT-0670722
- KBio2_002060
- (+/-)-LANSOPRAZOLE
- LANSOPRAZOLE (MART.)
- HMS2093M07
- 2-[[ [3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]-1H-benzimidazole
- NC00411
- NCGC00015615-11
- NCGC00015615-15
- LANSOPRAZOLE [VANDF]
- Lanzul
- CAS-103577-45-3
- Lansoprazoles
- MLS001074170
- CS-1847
- NCGC00015615-03
- HMS1922M04
- NCGC00023826-05
- Lansoprazole,(S)
- Prestwick2_001072
- MLS-0003247.0001
- NCGC00023826-03
- 2-[3-methyl-4-(2,2,2-trifluoro-ethoxy)-pyridin-2-ylmethanesulfinyl]-benzimidazole
- MLS000069705
- HSDB 7204
- Prestwick3_001072
- KBioSS_002060
- TAK 390MR
- Berkley and Jensen Lansoprazole
- LANSOPRAZOLE [ORANGE BOOK]
- MFCD00866873
- Spectrum5_001521
- DB00448
- Prevacid Delayed Release
- 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- 1H-Benzimidazole, 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
- LANSOPRAZOLE [USAN]
- Tox21_110184_1
- 2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methane}sulfinyl)-1H-1,3-benzodiazole
- Lansoprazole (JP17/USP/INN)
- AKOS005554811
- A-65006
- (+)-2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
- NCGC00381720-13
- Good Sense Lansoprazole
- KBio1_000920
- Lanzol
- NCGC00023826-04
- SDCCGSBI-0050687.P004
- Lansoprazole [USAN:USP:INN:BAN]
- BCP22331
- Kirkland Signature Lansoprazole Delayed Release
- Spectrum4_000856
- LP00709
- UNII-0K5C5T2QPG
- s1354
- MJIHNNLFOKEZEW-UHFFFAOYSA-O
- 2-[({3-methyl-4-[(2,2,2-trifluoroethyl)oxy]pyridin-2-yl}methyl)sulfinyl]-1H-benzimidazole
- CG-4801
- AB00052388_18
- KBio3_001330
- A 65006
- LANSOPRAZOLE (USP MONOGRAPH)
- BRN 4333393
- SR-01000000169
- AB00052388
- KBioGR_001491
- Tox21_500709
- J-007154
- Basic Care Lansoprazole
- 2-[3-Methyl-4-(2,2,2-trifluoro-ethoxy)-pyridin-2-ylmethanesulfinyl]-1H-benzimidazole
- 2-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanesulfinyl]-1H-benzimidazole
- 2-((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methylsulfinyl)-1H-benzo[d]imidazole
- Lansoprazole (USAN:USP:INN:BAN)
- NCGC00023826-06
- TAK-390MR
- SMR000058469
- AB00052388_19
- Levolansoprazole;(-)-Lansoprazole
- Lansoprazolum (INN-Latin)
- F20528
- HMS3677J05
- SW197226-4
- Equate Lansoprazole Delayed Release
- SY052771
- Lansoprazole, >=98% (TLC), powder
- 1H-Benzimidazole, 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-
- Lansophed
- 2-({3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl)methyl} sulphinylbenzimidazole;2-({3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl)methyl} sulphinylbenzimidazole
- GTPL7208
- FT-0610894
- (S)-2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- Lopac-L-8533
- SR-01000000169-6
- F2173-0222
- LANSOPRAZOLE [EP MONOGRAPH]
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- Prevacid 24 Hr
- 2-[(S)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- LANSOPRAZOLE [USP-RS]
- HMS2234B10
- NCGC00261394-01
- 2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}sulfinyl)-1H-benzimidazole
- BL166173
- A921066
- Lansoprazole, United States Pharmacopeia (USP) Reference Standard
- PrevOnco
- LANSOPRAZOLE COMPONENT OF PREVPAC
- BIDD:GT0006
- 2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl)methyl)sulfinyl)benzimidazole
- 2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methanesulfinyl}-1H-1,3-benzodiazole
- NCGC00015615-05
- 2-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methylsulfinyl]-1H-benzimidazole
- 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
- Good Neighbor Pharmacy Lansoprazole
- Heartburn Relief 24 Hour
- L 8533
- BSPBio_001830
- NCGC00015615-09
- NCGC00015615-12
- SBI-0050687.P003
- LansoprazoleDR
- HMS3262M19
- BCP34129
- LANSOPRAZOLE (USP-RS)
- NSC758710
- CCG-39952
- IDI1_000920
- Pharmakon1600-01503926
- SPBio_000488
- NCGC00015615-04
- Prevacid I.V.
- BRD-A49172652-001-05-7
- Lanfast
- BDBM47032
- Equaline Lansoprazole
- Topcare Lansoprazole
- Dg Health Lansoprazole
- HMS502N22
- Lansoprazole24 HR
- LANSOPRAZOLE [JAN]
- LANSOPRAZOLE [MART.]
- 2-(2-benzimidazolylsulfinylmethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine
- Spectrum3_000295
- HMS3654J17
- AB00052388-17
- NSC758638
- caring mill lansoprazole
- HMS3394F05
- Q254296
- HMS3413J05
- 1261394-42-6
- 2-[[[3-methyl-4-(2,2,2-trifluoro-ethoxy)-2-pyridinyl]methyl]-sulfinyl]1H-benzimidazole
- CPD000058469
- BDBM50070208
- NCGC00015615-10
- Signature Care Acid Reducer
- BRD-A49172652-001-13-1
- NCGC00015615-02
- BPBio1_001194
- BRD-A49172652-001-26-3
- STK621169
- BRD-A49172652-001-28-9
- BRD-A49172652-001-27-1
- BBL029072
- MDL： MFCD00866873
- Inchi： 1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)
- InChI Key： MJIHNNLFOKEZEW-UHFFFAOYSA-N
- SMILES： S(C1NC2C=CC=CC=2N=1)(=O)CC1N=CC=C(OCC(F)(F)F)C=1C

Computed Properties

Exact Mass: 369.07600
Monoisotopic Mass: 369.075882
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 87.1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Powder
Density: 1.5
Melting Point: 170°C(dec.)(lit.)
Boiling Point: 504.9°C at 760 mmHg
Flash Point: 289.9 oC
Refractive Index: 1.591
PSA: 87.08000
LogP: 4.38090
Merck: 5362

Lansoprazole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：DD9487500
Hazardous Material Identification：
Storage Condition：2-8°C
Safety Term：S26;S36
Risk Phrases：R36/37/38

Lansoprazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lansoprazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC9091-1 g	Lansoprazole	103577-45-3	>98%	1g	$300.0	2022-02-28
TRC	L175000-50mg	Lansoprazole	103577-45-3		50mg	$ 51.00	2023-09-07
TRC	L175000-250mg	Lansoprazole	103577-45-3		250mg	$ 57.00	2023-09-07
TRC	L175000-500mg	Lansoprazole	103577-45-3		500mg	$63.00	2023-05-18
TRC	L175000-1g	Lansoprazole	103577-45-3		1g	$ 75.00	2023-09-07
TRC	L175000-5g	Lansoprazole	103577-45-3		5g	$316.00	2023-05-18
TRC	L175000-10g	Lansoprazole	103577-45-3		10g	$532.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L129650-1g	Lansoprazole	103577-45-3	≥98%	1g	¥59.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L129650-100g	Lansoprazole	103577-45-3	≥98%	100g	¥1271.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L129650-250mg	Lansoprazole	103577-45-3	≥98%	250mg	¥29.90	2023-09-02

Lansoprazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:103577-45-3)兰索拉唑

Order Number:LE5867370;LE17331

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:103577-45-3)Lansoprazole

Order Number:sfd14556

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Lansoprazole Spectrogram

1H NMR

Bruker

CD3OD

MS-MS

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